Cas no 2392896-66-9 (N-{3-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}prop-2-enamide)

• Product Name: N-{3-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}prop-2-enamide
• CAS No: 2392896-66-9
• MF: C₁₃H₁₀F₃N₃O
• MW: 281.233212947845
• CID: 5414455
• PubChem ID: 154832612
• Update Time: 2025-05-25

N-{3-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[5-(Trifluoromethyl)pyrazol-1-yl]phenyl]prop-2-enamide
• Z3024769887
• EN300-26593178
• N-{3-[5-(trifluoromethyl)-1H-pyrazol-1-yl]phenyl}prop-2-enamide
• 2392896-66-9
• N-[3-[5-(Trifluoromethyl)-1H-pyrazol-1-yl]phenyl]-2-propenamide
• N-{3-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}prop-2-enamide

• Inchi： 1S/C13H10F3N3O/c1-2-12(20)18-9-4-3-5-10(8-9)19-11(6-7-17-19)13(14,15)16/h2-8H,1H2,(H,18,20)
• InChI Key： WUMWQCFAQCVPGE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2C(C(F)(F)F)=CC=N2)=C1)(=O)C=C

Computed Properties

• Exact Mass: 281.07759644g/mol
• Monoisotopic Mass: 281.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 421.9±45.0 °C(Predicted)
• pka: 13.21±0.70(Predicted)

Additional information on N-{3-5-(trifluoromethyl)-1H-pyrazol-1-ylphenyl}prop-2-enamide

N-{3-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylphenyl}Prop-2-Enamide: A Comprehensive Overview

N-{3-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylphenyl}Prop-2-Enamide, also known by its CAS number 2392896-66-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amides, specifically featuring a propionamide structure substituted with a trifluoromethyl group and a pyrazole ring. The molecule's unique structure endows it with diverse chemical and biological properties, making it a valuable subject for research and potential applications in drug development.

The synthesis of N-{3-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylphenyl}Prop-2-Enamide involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as Suzuki coupling and nucleophilic substitution. These methods not only enhance the yield but also ensure the purity required for subsequent biological evaluations.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that N-{3-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylphenyl}Prop-2-Enamide exhibits potent activity against various enzymes and receptors, making it a promising candidate for therapeutic interventions. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to modulate G-protein coupled receptors (GPCRs), which are critical targets in the treatment of cardiovascular diseases and neurodegenerative disorders.

In addition to its pharmacological significance, this compound has garnered attention for its role in agrochemical applications. Recent findings suggest that N-{3-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylphenyl}Prop-2-Enamide possesses insecticidal properties, potentially offering a new avenue for pest control in agriculture. This dual functionality underscores the versatility of the compound across multiple scientific domains.

The structural integrity of this compound plays a pivotal role in its stability and bioavailability. The trifluoromethyl group contributes to lipophilicity, enhancing the molecule's ability to cross cellular membranes. Meanwhile, the pyrazole ring introduces aromaticity and hydrogen bonding capabilities, which are essential for interactions with biological targets. These characteristics make N-{3-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylphenyl}Prop-2-Enamide a robust framework for further chemical modifications.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity profiles of this compound. Preliminary data indicate that it undergoes rapid metabolic clearance in vitro, reducing concerns about bioaccumulation. However, further studies are warranted to fully assess its environmental impact and ensure sustainable use.

In conclusion, N-{3-5-(Trifluoromethyl)-1H-Pyrazol-1-Ylphenyl}Prop-2-enamide stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with emerging research findings, positions it as a key player in both therapeutic and agrochemical innovations. As scientific understanding continues to evolve, this compound will undoubtedly pave the way for groundbreaking discoveries in the years to come.